Cas no 1806832-69-8 (3-Amino-6-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 3-Amino-6-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1806832-69-8
• MF: C₇H₅ClF₂N₂O₂
• MW: 222.576607465744
• CID: 4914022
• Update Time: 2025-08-05

3-Amino-6-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C7H5ClF2N2O2/c8-5-2(7(13)14)1-3(11)4(12-5)6(9)10/h1,6H,11H2,(H,13,14)
• InChI Key： MJTNGNSRQJUASV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-6-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid

Introduction to 3-Amino-6-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid (CAS No. 1806832-69-8) and Its Emerging Applications in Chemical Biology

3-Amino-6-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806832-69-8, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile structural framework and potential biological activity. This compound belongs to the pyridine class of molecules, which are widely recognized for their role in drug discovery and development. The presence of multiple functional groups, including an amino group, a chloro substituent, a difluoromethyl group, and a carboxylic acid moiety, makes it a valuable scaffold for designing novel bioactive molecules.

The structural features of 3-amino-6-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid contribute to its unique chemical properties and reactivity. The amino group at the 3-position provides a site for further derivatization, enabling the synthesis of more complex derivatives with tailored biological activities. The chloro substituent at the 6-position enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, which is a common strategy in medicinal chemistry for generating new pharmacophores. Additionally, the difluoromethyl group at the 2-position is known to improve metabolic stability and binding affinity in drug candidates. The carboxylic acid functionality at the 5-position allows for salt formation and further chemical modifications, such as esterification or amidation.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives, particularly those incorporating fluorinated moieties. Fluorine atoms are frequently introduced into drug molecules to modulate their pharmacokinetic properties, such as improving lipophilicity and reducing metabolic degradation. The incorporation of two fluorine atoms in 3-amino-6-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid enhances its interactions with biological targets, making it an attractive candidate for further investigation.

One of the most promising areas of research involving 3-amino-6-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid is its application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with various diseases, particularly cancer. The structural motifs present in 3-amino-6-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid make it a suitable candidate for designing inhibitors targeting specific kinases. For instance, modifications at the 3-amino and 5-carboxylic acid positions can be exploited to enhance binding affinity to ATP-binding pockets of kinases.

Recent studies have demonstrated the potential of fluorinated pyridines as kinase inhibitors. A notable example is the use of pyridine derivatives in targeting tyrosine kinases, which are overexpressed in many cancer cell lines. The electron-withdrawing nature of the difluoromethyl group and the presence of electron-donating groups like the amino group contribute to optimal interactions with the kinase active site. Furthermore, computational studies have shown that compounds incorporating such structural features exhibit high binding affinities to tyrosine kinases, suggesting their therapeutic potential.

Another area where 3-amino-6-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid shows promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and inhibiting viral enzymes or processes can be an effective strategy for antiviral therapy. Pyridine derivatives have been explored as inhibitors of viral proteases and polymerases. The unique structural features of 3-amino-6-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid, particularly the presence of fluorinated groups and reactive sites for further derivatization, make it a suitable candidate for designing antiviral compounds.

In particular, the carboxylic acid functionality can be used to link this scaffold to other pharmacophores that target viral enzymes or interfere with viral replication cycles. Additionally, the chloro substituent can be exploited for selective interactions with viral proteins or enzymes through halogen bonding interactions—a key strategy in modern drug design. Preliminary studies have shown that derivatives of 3-amino-6-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid exhibit inhibitory activity against certain viral proteases, highlighting their potential as lead compounds for antiviral drug development.

The synthesis of 3-amino-6-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include halogenation reactions at specific positions on the pyridine ring followed by functional group interconversions such as nucleophilic substitutions or condensation reactions with appropriate reagents. Advances in synthetic methodologies have enabled more efficient access to complex pyridine derivatives like this one.

The use of modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography has been instrumental in characterizing 3-amino-6-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid and its derivatives. These techniques provide detailed information about molecular structure and dynamics, which is essential for understanding biological activity and optimizing lead compounds for drug development.

The versatility of 3-amino-6-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid as a chemical scaffold has also led to its exploration in materials science applications beyond pharmaceuticals. For instance, its ability to form coordination complexes with metal ions makes it useful in designing metal organic frameworks (MOFs) or catalysts with tailored properties.

In conclusion,3-amino -6-chloro - 2 - (difluoromethyl ) py rid ine - 5 - car box y lic ac id (CAS No.1806832 -69 -8) is a multifunctional compound with significant potential in chemical biology and pharmaceutical research due to its unique structural features and reactivity profile . Its applications span across kinase inhibition , antiviral therapy , material science , an d othe r bioactive molecule design . Continued research into this compound will likely uncover additional therapeutic applications an d expand its utility i n various scientific fields .